Cas no 58343-20-7 (2-Butanone, 3,3-dimethyl-1,1-diphenyl-)

• Product Name: 2-Butanone, 3,3-dimethyl-1,1-diphenyl-
• CAS No: 58343-20-7
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 342422
• PubChem ID: 5163479
• Update Time: 2025-04-19

2-Butanone, 3,3-dimethyl-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-1,1-diphenyl-
• 3,3-dimethyl-1,1-diphenylbutan-2-one
• 58343-20-7
• 3,3-dimethyl-1,1-diphenyl-2-butanone
• DTXSID60409055
• SCHEMBL409758
• AKOS011682667

• Inchi： 1S/C18H20O/c1-18(2,3)17(19)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16H,1-3H3
• InChI Key： HSIQEWKXIJALRF-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 252.1515
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07